BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,7-Naphthyridin-
3-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,7-Naphthyridin-3-amine

Cat. No.: B1590691

CAS Number: 58680-42-5

This technical guide provides a comprehensive overview of 1,7-Naphthyridin-3-amine, a
heterocyclic amine of interest to researchers, scientists, and drug development professionals.
This document outlines its chemical properties, surveys available synthetic methodologies, and
discusses its potential, though currently underexplored, role in medicinal chemistry.

Chemical and Physical Properties

1,7-Naphthyridin-3-amine is a solid, with its physical and chemical characteristics
summarized in the table below. These properties are crucial for its handling, storage, and
application in experimental settings.
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Property Value Source
CAS Number 58680-42-5 [11[2]
Molecular Formula CsH7Ns [1]

Molecular Weight 145.16 g/mol [11[2]
Appearance Pale yellow crystalline powder ChemShuttle
Melting Point 190-195 °C ChemShuttle

- Limited water solubility; soluble
Solubility ) ChemShuttle
in DMSO and DMF

XLogP3 0.4 [1]

Synthesis Methodologies

While a specific, detailed experimental protocol for the synthesis of 1,7-Naphthyridin-3-amine
is not readily available in the surveyed literature, the synthesis of the broader 1,7-naphthyridine
scaffold is well-documented. These methods can potentially be adapted for the preparation of
the target molecule. A general and widely applicable approach is the Friedlander annulation.

Conceptual Synthetic Workflow: Friedlander Annulation

The Friedlander synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with
a compound containing a reactive a-methylene group. For the synthesis of a 3-amino-1,7-
naphthyridine derivative, a plausible strategy would involve the reaction of a suitably
substituted 3-aminopyridine derivative.
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Starting Materials

(with ortho carbonyl or equivalent) (e.g., malononitrile)

( 3-Aminopyridine Derivative ) (a-Methylene Ketone/Nitrile)

1,7-Naphthyridine Core

Further Functionalization/
ntroduction of 3-amino group

1,7-Naphthyridin-3-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,7-Naphthyridin-3-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590691#1-7-naphthyridin-3-amine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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